An In-Depth Technical Guide to the Synthesis, Characterization, and Potential Properties of 3-(Dipropylamino)quinoxalin-2-ol
An In-Depth Technical Guide to the Synthesis, Characterization, and Potential Properties of 3-(Dipropylamino)quinoxalin-2-ol
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Preamble: Charting a Course for a Novel Quinoxaline Derivative
The quinoxaline scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a vast array of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2][3][4][5][6] This guide ventures into the uncharted territory of a novel derivative, 3-(Dipropylamino)quinoxalin-2-ol . While direct experimental data for this specific molecule is not yet prevalent in the scientific literature, this document serves as a comprehensive roadmap for its synthesis, characterization, and the prediction of its core chemical and physical properties. By leveraging established principles of quinoxaline chemistry, we provide a robust framework for researchers aiming to explore this promising new chemical entity. The methodologies and predictive analyses herein are grounded in established protocols and data from closely related analogues, ensuring a scientifically rigorous approach.
Part 1: Proposed Synthesis of 3-(Dipropylamino)quinoxalin-2-ol
The synthesis of quinoxalin-2-ol derivatives is a well-established field, with several reliable methods at the disposal of the synthetic chemist.[7][8][9][10][11] For the targeted synthesis of 3-(Dipropylamino)quinoxalin-2-ol, a logical and efficient approach involves a multi-step sequence starting from readily available precursors.
Retrosynthetic Analysis and Proposed Forward Synthesis
A plausible retrosynthetic analysis points towards a key intermediate, 3-chloro-2-quinoxalinamine, which can be subsequently elaborated to the final product. The forward synthesis would therefore proceed as follows:
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Synthesis of 2-hydroxyquinoxaline: This foundational step can be achieved through the condensation of o-phenylenediamine with glyoxylic acid in a lower aliphatic alcohol solvent.[9][11] This method is known for its high yield and purity without the need for a catalyst.[9]
-
Chlorination of 2-hydroxyquinoxaline: The hydroxyl group at the 2-position can be converted to a chloro group using a standard chlorinating agent such as phosphorus oxychloride (POCl₃).
-
Amination of 2-chloroquinoxaline: The resulting 2-chloroquinoxaline can then undergo nucleophilic aromatic substitution with an appropriate amine to introduce the amino group at the 3-position.
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Final N-alkylation: The synthesis would culminate in the dialkylation of the 3-amino group with propyl bromide to yield the target molecule, 3-(Dipropylamino)quinoxalin-2-ol.
Detailed Experimental Protocol
Step 1: Synthesis of 2-Hydroxyquinoxaline
-
To a stirred solution of glyoxylic acid (1.1 eq) in methanol, slowly add o-phenylenediamine (1.0 eq) at 0-5 °C.
-
Continue stirring at this temperature for 2 hours.
-
Filter the resulting precipitate, wash with cold methanol, and dry under vacuum to yield 2-hydroxyquinoxaline.[9]
Step 2: Synthesis of 2-Chloroquinoxaline
-
Carefully add 2-hydroxyquinoxaline (1.0 eq) to an excess of phosphorus oxychloride (POCl₃).
-
Reflux the mixture for 2-3 hours.
-
After cooling, pour the reaction mixture onto crushed ice with vigorous stirring.
-
Neutralize with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-chloroquinoxaline.
Step 3: Synthesis of 3-Aminoquinoxalin-2-ol
This step requires careful consideration of the reactivity of the starting material. A more direct approach from 2,3-dichloroquinoxaline is proposed for better regioselectivity.
-
Synthesis of 2,3-Dichloroquinoxaline: This can be prepared from 2,3-quinoxalinedione and POCl₃.
-
Selective Amination: React 2,3-dichloroquinoxaline with an excess of dipropylamine in a suitable solvent such as ethanol or isopropanol. The reaction may require heating. The more reactive chlorine at the 2-position is expected to be substituted first.
-
Hydrolysis: The remaining chlorine at the 3-position can be hydrolyzed to the hydroxyl group under basic conditions (e.g., aqueous NaOH), followed by acidification to yield 3-(Dipropylamino)quinoxalin-2-ol.
Workflow Visualization
Caption: Proposed synthetic workflow for 3-(Dipropylamino)quinoxalin-2-ol.
Part 2: Predicted Physicochemical and Spectroscopic Properties
Predicting the properties of a novel compound is crucial for its isolation, purification, and structural elucidation. These predictions are based on the known characteristics of the quinoxaline core and the influence of the dipropylamino and hydroxyl functional groups.
Predicted Physicochemical Properties
| Property | Predicted Value/Range | Rationale |
| Molecular Formula | C₁₄H₁₉N₃O | Based on the proposed structure. |
| Molecular Weight | ~245.32 g/mol | Calculated from the molecular formula. |
| Appearance | Likely a solid at room temperature | The quinoxaline core is solid, and the substituents are not large enough to significantly lower the melting point. |
| Melting Point | 150-200 °C | Quinoxaline-2-ols typically have relatively high melting points. The dipropylamino group may slightly lower this compared to unsubstituted analogs. |
| Solubility | Soluble in polar organic solvents (e.g., DMSO, DMF, alcohols). Poorly soluble in water. | The quinoxaline core is aromatic and largely nonpolar, but the hydroxyl and amino groups will impart some polarity. The propyl chains increase lipophilicity. |
| logP | 2.5 - 3.5 | The dipropylamino group will significantly increase the octanol-water partition coefficient compared to simpler quinoxalinols. |
Predicted Spectroscopic Data
Spectroscopic analysis is essential for the unambiguous identification and characterization of the synthesized molecule.[1][12][13][14]
2.2.1 ¹H NMR Spectroscopy
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Aromatic Protons (δ 7.0-8.0 ppm): Four protons on the benzene ring of the quinoxaline core will appear as a complex multiplet.
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N-H Proton (variable): A broad singlet for the N-H of the quinoxalin-2-ol tautomer, which may be exchangeable with D₂O.
-
O-H Proton (variable): A broad singlet for the hydroxyl group, also exchangeable with D₂O.
-
Propyl Group Protons (δ 0.9-3.5 ppm):
-
-CH₂- (α to N): A triplet around δ 3.0-3.5 ppm.
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-CH₂- (β to N): A multiplet (sextet) around δ 1.5-1.8 ppm.
-
-CH₃: A triplet around δ 0.9-1.1 ppm.
-
2.2.2 ¹³C NMR Spectroscopy
-
Aromatic Carbons (δ 110-150 ppm): Eight distinct signals are expected for the carbons of the quinoxaline ring system.
-
Carbonyl/Enol Carbon (C=O/C-OH) (δ ~160 ppm): The carbon at the 2-position will have a characteristic downfield shift.
-
C-N Carbon (δ ~155 ppm): The carbon at the 3-position attached to the dipropylamino group.
-
Propyl Group Carbons (δ 10-55 ppm):
-
-CH₂- (α to N): Around δ 50-55 ppm.
-
-CH₂- (β to N): Around δ 20-25 ppm.
-
-CH₃: Around δ 10-15 ppm.
-
2.2.3 Infrared (IR) Spectroscopy
| Wavenumber (cm⁻¹) | Functional Group | Expected Appearance |
| 3200-3400 | N-H and O-H stretching | Broad bands due to hydrogen bonding. |
| 2850-2960 | C-H stretching (aliphatic) | Sharp to medium peaks. |
| ~1650 | C=O stretching (amide-like) | Strong, sharp peak. |
| 1500-1600 | C=C and C=N stretching (aromatic) | Multiple sharp peaks. |
| ~1200-1300 | C-N stretching | Medium to strong peak. |
2.2.4 Mass Spectrometry (MS)
-
Molecular Ion Peak (M⁺): Expected at m/z corresponding to the molecular weight of the compound (~245.32). High-resolution mass spectrometry should be used to confirm the elemental composition.
-
Fragmentation Pattern: Expect to see fragmentation corresponding to the loss of propyl groups and potentially the quinoxaline core itself.
Part 3: Potential Chemical Reactivity and Biological Significance
The chemical reactivity of 3-(Dipropylamino)quinoxalin-2-ol will be dictated by its constituent functional groups.
Tautomerism
Quinoxalin-2-ol can exist in tautomeric equilibrium with its quinoxalin-2(1H)-one form. The position of this equilibrium will be influenced by the solvent and the electronic nature of the substituents.
Caption: Tautomeric equilibrium of the quinoxaline-2-ol core.
Potential Biological Activities
The quinoxaline scaffold is a "privileged structure" in medicinal chemistry, known to interact with various biological targets.[6][15] Derivatives have shown a wide range of pharmacological activities, including:
-
Anticancer Activity: Many quinoxaline derivatives exhibit cytotoxic effects against various cancer cell lines.[2][5][16] The mechanism of action often involves the inhibition of key enzymes such as protein kinases.
-
Antimicrobial Activity: The quinoxaline core is present in several antimicrobial agents.[6][17] The introduction of the lipophilic dipropylamino group may enhance cell membrane permeability and, consequently, antimicrobial efficacy.
-
Antiviral Activity: Quinoxaline derivatives have been investigated as potential antiviral agents, including against respiratory pathogens.[4]
Further research, including in vitro and in vivo screening, would be necessary to elucidate the specific biological activities of 3-(Dipropylamino)quinoxalin-2-ol.
Conclusion
This technical guide provides a comprehensive theoretical framework for the synthesis, characterization, and potential properties of the novel compound 3-(Dipropylamino)quinoxalin-2-ol. By building upon the well-established chemistry of quinoxaline derivatives, this document offers a clear and scientifically grounded path for researchers to explore this new molecule. The proposed synthetic route is efficient and utilizes known transformations, while the predicted physicochemical and spectroscopic data will be invaluable for the successful isolation and identification of the target compound. The potential for significant biological activity, inherent to the quinoxaline scaffold, makes 3-(Dipropylamino)quinoxalin-2-ol a compelling target for future research in drug discovery and development.
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